1-(1-Methyl-4-oxo-2-imidazolidinylidene)-3-p-chlorophenylurea

• Molecular Formula: C11H11ClN4O2
• Molecular Weight: 266.68 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-(1-methyl-4-oxoimidazolidin-2-ylidene)urea
• InChI: InChI=1S/C11H11ClN4O2/c1-16-6-9(17)14-10(16)15-11(18)13-8-4-2-7(12)3-5-8/h2-5H,6H2,1H3,(H2,13,14,15,17,18)
• InChI Key: RLMQUNASFASQQF-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=O)NC1=NC(=O)NC2=CC=C(C=C2)Cl

Description

1-(1-Methyl-4-oxo-2-imidazolidinylidene)-3-p-chlorophenylurea is a useful research compound. Its molecular formula is C11H11ClN4O2 and its molecular weight is 266.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring suspension of creatinine (11.88 g, 0.105 mole) in 100 ml dry DMF, p-chlorophenylisocyanate (15.36 g, 0.100 mole) is added dropwise with cooling. The mixture is stirred for 16 hours and then poured into about 500 ml of iced-water to yield the crystalline product which is filtered off, washed with water and recrystallized twice from acetone-methanol, once from tetrahydrofuran (THF) and then from DMF-methanol. The resultant pure 1-(1-methyl-4-oxo-2-imidazolidinylidene)-3-p-chlorophenylurea is dried in vacuo for 24 hours; m.p. 190°-2°C dec.